Cas no 99188-40-6 (2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-1-(1-methylethyl)-)

• Product Name: 2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-1-(1-methylethyl)-
• CAS No: 99188-40-6
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 802330
• Update Time: 2022-09-22

2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[4.1.0]heptan-3-one,5-methyl-1-(1-methylethyl)-
• 2-Azabicyclo[4.1.0]heptan-3-one,1-isopropyl-5-methyl-(6CI)
• (1R,5Ξ)-1-isopropyl-5-methyl-2-aza-norcaran-3-one

• Inchi： 1S/C10H17NO/c1-6(2)10-5-8(10)7(3)4-9(12)11-10/h6-8H,4-5H2,1-3H3,(H,11,12)
• InChI Key： VQBCGZSBXYKRJI-UHFFFAOYSA-N
• SMILES： C12C(C(C)C)(C1)NC(=O)CC2C

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2